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Compound of Interest |

Compound Name: Meclizine-d8 Dihydrochloride
Cat. No.: B12422477
Get Quote

Precision Quantitation for Pharmacokinetic & Clinical Monitoring

Executive Summary

Meclizine-d8 dihydrochloride (CAS 1432062-16-2) is the deuterated stable isotope-labeled
(SIL) analog of the first-generation antihistamine Meclizine. It serves as the gold-standard
Internal Standard (IS) for the quantification of Meclizine in biological matrices (plasma, urine)
using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This guide delineates the physicochemical properties, handling protocols, and mass
spectrometric behavior of Meclizine-d8. It focuses on its critical role in correcting for ionization
matrix effects and recovery variability during high-throughput bioanalysis.

Physicochemical Profile

Meclizine-d8 dihydrochloride is chemically modified by substituting eight hydrogen atoms
with deuterium on the piperazine ring. This modification increases the molecular mass by 8
Daltons (Da) relative to the unlabeled drug, ensuring chromatographic co-elution while
maintaining mass spectral resolution.
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Table 1: Core Technical Specifications

Property Specification

1-[(4-chlorophenyl)phenylmethyl]-4-[(3-
Chemical Name methylphenyl)methyl]-piperazine-2,2,3,3,5,5,6,6-
d8, dihydrochloride

CAS Number 1432062-16-2

Ca2sH1oDsCIN2[1][2][3][4][51[61[71[81[9][10][11][12]
Molecular Formula

* 2HCI
Molecular Weight 471.93 g/mol (Salt) / ~398.9 g/mol (Free Base)
Isotopic Purity > 99% deuterated forms (d1-d8)

Soluble in DMSO, Ethanol; Slightly soluble in
Solubility Methanol, Chloroform; Practically insoluble in
Water.[2][11]

Appearance White to off-white crystalline solid
Melting Point ~217-224 °C (Decomposition)
pKa ~6.1 and 3.6 (Piperazine nitrogens)

Technical Application: LC-MS/MS Bioanalysis

The primary utility of Meclizine-d8 is in Isotope Dilution Mass Spectrometry (IDMS). Because
the deuterium label is located on the piperazine ring, it is metabolically stable and chemically
inert under standard extraction conditions.

Mechanism of Action (Internal Standardization)

In ESI-MS/MS, matrix components (phospholipids, salts) often suppress or enhance ionization
efficiency. Meclizine-d8 co-elutes with Meclizine, experiencing the exact same ionization
environment at the electrospray tip.

e Retention Time: Identical to Meclizine (slight deuterium isotope effect may cause negligible
shift < 0.05 min).
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o Extraction Recovery: Corrects for loss during Protein Precipitation (PPT) or Liquid-Liquid
Extraction (LLE).

Mass Spectrometry Transitions (MRM)

Meclizine ionizes efficiently in Positive Electrospray lonization (ESI+) mode. The fragmentation
pattern typically involves the cleavage of the benzhydryl group.

e Analyte (Meclizine): Precursor m/z 391.2

Product m/z 201.1 (Chlorobenzhydryl cation).

« Internal Standard (Meclizine-d8): Precursor m/z 399.2
Product m/z 201.1.

Critical Note on Cross-Talk: Since the product ion (m/z 201.1) is the unlabeled
chlorobenzhydryl moiety, both the analyte and the IS share the same daughter ion. Specificity
Is achieved solely through the 8 Da mass shift of the precursor ions (391 vs. 399). Ensure your
quadrupole resolution is set to "Unit" or better to prevent isotopic overlap.

Experimental Workflow & Visualization
Diagram 1: Fragmentation & Detection Logic

This diagram illustrates the structural cleavage that dictates the MRM transitions used in
bioanalysis.
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Caption: MRM transition logic showing the common product ion generation from distinct
precursors.

Diagram 2: Recommended Bioanalytical Workflow

A standard protocol for processing plasma samples using Meclizine-d8.
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Caption: Step-by-step protein precipitation workflow for plasma extraction.[5]
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Detailed Protocol: Standard Preparation
Stock Solution Preparation

Objective: Create a stable 1.0 mg/mL primary stock.

e Weighing: Accurately weigh 1.0 mg of Meclizine-d8 dihydrochloride into a 1.5 mL amber
glass vial (light sensitive).

e Solvent Choice: Dissolve in DMSO or Methanol.
o Note: Do not use 100% water as the initial solvent due to poor solubility.

» Storage: Store at -20°C. Stability is typically >1 year if protected from light and moisture.

Working Standard (Spiking Solution)

Objective: Create a working solution for daily extraction.
e Dilution: Dilute the stock 1:1000 in 50% Methanol/Water to achieve 1.0 pg/mL.
o Final Dilution: Further dilute to 100-500 ng/mL for the final spiking solution.

o Usage: Add 10-20 pL of this solution to every study sample, standard, and QC.

Validation & Quality Assurance

To ensure data integrity (E-E-A-T), the following validation steps are mandatory per FDA/EMA
guidelines:

e |sotopic Contribution Check: Inject a blank sample containing only Meclizine-d8. Monitor the
analyte channel (391 -> 201).

o Acceptance Criteria: Interference must be < 5% of the LLOQ response. High isotopic
purity (=99%) usually ensures this.

e Matrix Factor: Compare the peak area of Meclizine-d8 in extracted plasma vs. neat solution.
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o Goal: A consistent Matrix Factor (e.g., 0.85 - 1.15) across different lots of plasma indicates
the IS is effectively tracking matrix effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

